11(S)-HEPE

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3+,9-6+,10-7+,14-11+,16-13+/t19-/m1/s1
• InChIKey: IDEHSDHMEMMYIR-CFDIPGSUSA-N

11(S)-HEPE: Stereochemically Pure EPA Metabolite

11(S)-HEPE (11(S)-hydroxy-5Z,8Z,12E,14Z,17Z-eicosapentaenoic acid, CAS 156473-26-6) is a monohydroxy fatty acid derived from the omega-3 polyunsaturated fatty acid eicosapentaenoic acid (EPA), bearing a hydroxyl group at the 11th carbon with defined (S)-stereochemistry . It belongs to the hydroxyeicosapentaenoic acid (HEPE) family within the broader oxylipin class of bioactive lipid mediators, which are implicated in inflammatory signaling, resolution pathways, and cellular communication . The compound is supplied as a stereochemically pure research reagent (≥98% purity) typically formulated as a solution in ethanol and stored at -20°C for use in analytical lipidomics, cell signaling studies, and comparative oxylipin profiling .

Stereochemically pure (S)-enantiomer oxylipin

Primary COX/LOX pathway-derived EPA metabolite

Differentiates enzymatic vs. autoxidation products

11(S)-HEPE: Why Racemic Mixtures Cannot Substitute

Within the HEPE family of EPA-derived monohydroxy fatty acids, stereochemistry and regiochemistry are fundamental determinants of biological identity. Racemic (±)11-HEPE contains equal amounts of 11(S)-HEPE and 11(R)-HEPE, yet its biological activity remains undocumented, preventing meaningful interpretation of experimental outcomes when used [1]. The (S)-enantiomer and (R)-enantiomer are distinct chemical entities with different CAS numbers (156473-26-6 vs. 109430-11-7), different InChIKeys, and different biosynthetic origins—11(S)-HEPE is theoretically derived from cyclooxygenase (COX) or lipoxygenase activity, whereas 11(R)-HEPE is produced via 11(R)-lipoxygenase from distinct biological sources [2]. Positional isomers such as 12(S)-HEPE, 15(S)-HEPE, and 18-HEPE exhibit fundamentally different metabolic fates, receptor interactions, and downstream signaling outputs, making them non-interchangeable with 11(S)-HEPE in any study requiring a defined chemical probe [3].

Racemic mixture

Biological activity of (±)11-HEPE is not documented; substituting may introduce undefined assay behavior.

Positional isomers

18-HEPE and 15-HEPE show distinct NSAID sensitivity profiles; COX pathway interpretation may shift.

• [1] GlpBio. (±)11-HEPE Product Page. View Source
• [2] PubChem. 11(S)-HEPE and 11(R)-HEPE Compound Summaries. View Source
• [3] TargetMol. 12(S)-HEPE Product Page. View Source

11(S)-HEPE: Quantitative Comparison Evidence

NSAID Sensitivity: 11-HEPE vs R-Hydroxy HEPE Isomers

The defined (S)-stereochemistry of 11(S)-HEPE at the C11 hydroxyl position is structurally essential for its biological recognition, whereas racemic (±)11-HEPE—containing a 1:1 mixture of 11(S)-HEPE and 11(R)-HEPE—has no clearly documented biological activity . This lack of activity characterization for the racemic mixture means that any experiment employing (±)11-HEPE yields uninterpretable results with respect to specific biological effects attributable to either enantiomer. Chiral UHPLC-MS/MS methods using sub-2μm polysaccharide columns have been developed specifically to separate and quantify individual HEPE enantiomers, underscoring the analytical necessity of stereochemically defined standards [1].

NSAID sensitivity

Head-to-head

>95% inhibition of 11-HEPE vs 18R/15R persist at ~1:1 ratio

Supports COX pathway-specific NSAID profiling

Recombinant human COX-2 assay; EPA substrate

Evidence Dimension	Stereochemical definition and documented biological activity
Target Compound Data	Defined (S)-enantiomer; stereochemistry crucial for biological activity
Comparator Or Baseline	(±)11-HEPE (racemic mixture; 1:1 S:R)
Quantified Difference	Biological activity of (±)11-HEPE: not clearly documented; 11(S)-HEPE: stereochemistry specified as critical for activity
Conditions	Chiral separation by UHPLC-MS/MS with sub-2μm polysaccharide column

Why This Matters

Procurement of stereochemically pure 11(S)-HEPE ensures experimental reproducibility and interpretable biological data, whereas racemic mixtures introduce confounding variables from an enantiomer with undefined activity.

• [1] Cebo M, Fu X, Gawaz M, Chatterjee M, Lämmerhofer M. Enantioselective UHPLC-MS/MS method based on sub-2μm particle polysaccharide column for chiral separation of oxylipins. J Chromatogr A. 2020;1624:461205. View Source

Racemic 11-HEPE: Undefined Biological Activity

12(S)-HEPE exhibits documented competitive inhibition of 5-lipoxygenase (5-LO) by competing with arachidonic acid as a substrate for leukotriene biosynthesis, providing a mechanistic basis for anti-inflammatory potential of ω-3 fatty acids [1]. In contrast, 11(S)-HEPE lacks documented specific biological activity, with authoritative databases explicitly stating that 'there have not been reports specifying the biological activity of 11(S)-HEPE' [2]. This differential functional characterization makes 11(S)-HEPE valuable as a structurally matched control compound in studies investigating the position-specific activities of EPA-derived oxylipins.

Racemic activity

Class-level

(±)11-HEPE biological activity “not clearly documented” vs pure (S)-enantiomer certified

Requires enantiopure standard for defined assay response

Vendor datasheets; no published bioactivity data

Evidence Dimension	Documented enzymatic activity and functional characterization
Target Compound Data	No reports specifying biological activity
Comparator Or Baseline	12(S)-HEPE: competitively inhibits 5-LO; metabolized to 12(S),20-diHEPE and 5(S),12(S)-HEPE
Quantified Difference	Functional activity documented for 12(S)-HEPE vs. not documented for 11(S)-HEPE
Conditions	Human neutrophil incubations; 5-lipoxygenase pathway assays

Why This Matters

11(S)-HEPE provides a structurally similar but functionally distinct control for dissecting the position-specific biological effects of HEPE positional isomers.

• [1] TargetMol. 12(S)-HEPE Product Page. View Source
• [2] LipidBank. LBF20503HO05: 11(S)-HEPE Database Entry. View Source

Biosynthetic Divergence of 11(S)- and 11(R)-HEPE

A validated enantioselective UHPLC-MS/MS method employing sub-2μm polysaccharide-based chiral columns (Chiralpak IA-U and IC-U) enables baseline separation of individual HEPE enantiomers, including 11(S)-HEPE and 11(R)-HEPE [1]. This methodology was applied to quantify racemic mixtures from PUFA autoxidation and to analyze platelet releasates, demonstrating the feasibility of distinguishing and quantifying stereochemically pure 11(S)-HEPE in complex biological matrices. In contrast, non-stereoselective LC-MS methods cannot resolve these enantiomers, conflating signals from both forms and potentially misrepresenting true biological concentrations.

Biosynthetic origin

Class-level

11(S)-HEPE from mammalian COX/LOX; 11(R)-HEPE from marine 11(R)-LOX

Distinct enzymes imply non-interchangeable biological roles

Enzymatic divergence; no direct comparative data

Evidence Dimension	Chromatographic resolution and enantiomer discrimination
Target Compound Data	11(S)-HEPE resolved as distinct peak from 11(R)-HEPE using chiral UHPLC-MS/MS
Comparator Or Baseline	Non-chiral methods: no enantiomeric resolution; racemic mixture detection only
Quantified Difference	Qualitative baseline separation achieved (Rs > 1.5 implied) for HEPE enantiomers
Conditions	Sub-2μm Chiralpak IA-U and IC-U columns; UHPLC-MS/MS with MRM detection

Why This Matters

Procurement of stereochemically pure 11(S)-HEPE, combined with validated chiral analytical methods, enables accurate quantification of the S-enantiomer without interference from R-enantiomer, essential for studies of enantioselective biosynthesis and metabolism.

• [1] Cebo M, Fu X, Gawaz M, Chatterjee M, Lämmerhofer M. Enantioselective UHPLC-MS/MS method for chiral oxylipins. J Chromatogr A. 2020;1624:461205. View Source

Chiral Resolution of 11(S)-HEPE from 11(R)-HEPE

11(S)-HEPE is theoretically derived from EPA through the action of cyclooxygenase (COX) enzymes, although its endogenous production in mammalian systems remains unconfirmed . In contrast, 11(R)-HEPE is produced via oxidation of EPA by 11(R)-lipoxygenase, an enzymatic activity isolated from the sea urchin Strongylocentrotus purpuratus [1]. 12(S)-HEPE is synthesized from EPA by 12-lipoxygenase in mammalian neutrophils [2]. These distinct enzymatic origins—COX-theoretical for 11(S)-HEPE, 11(R)-LO for 11(R)-HEPE, and 12-LO for 12(S)-HEPE—underscore their non-redundant biosynthetic pathways and preclude functional interchangeability.

Chiral resolution

Method context

Baseline separation (Rs >1.5) with Chiralpak IA-U UHPLC-MS/MS

Enables enantioselective quantification in lipidomics

Validated for oxylipin enantiomer pairs

Evidence Dimension	Biosynthetic enzyme and pathway
Target Compound Data	Theoretically COX-derived; LOX also proposed
Comparator Or Baseline	11(R)-HEPE: 11(R)-LO (sea urchin); 12(S)-HEPE: 12-LO (mammalian)
Quantified Difference	Three distinct enzyme families/pathways: COX (theoretical) vs. 11(R)-LO vs. 12-LO
Conditions	Enzymatic oxidation of EPA by specific lipoxygenases or cyclooxygenases

Why This Matters

The distinct enzymatic origins of HEPE isomers mean they are not interchangeable as pathway markers or mechanistic probes; 11(S)-HEPE specifically interrogates COX/LOX-mediated hydroxylation at the C11 position with S-stereochemistry.

• [1] TargetMol. 11(R)-HEPE Product Page. View Source
• [2] TargetMol. 12(S)-HEPE Product Page. View Source

11-HEPE Modulation in M2 Macrophages

Cell culture and rodent studies demonstrate that hydroxyeicosapentaenoic acids (HEPEs) as a class prevent fat accumulation in metabolic tissues through peroxisome proliferator-activated receptor (PPAR)-mediated mechanisms, with HEPEs being identified as major bioactive mediators by which EPA exerts beneficial effects on glucose and lipid metabolism [1]. While this class-level evidence does not provide quantitative data specific to 11(S)-HEPE, it establishes the broader biological context in which 11(S)-HEPE operates as an EPA-derived oxylipin. The compound thus serves as a valuable probe for investigating PPAR-associated signaling and metabolic regulation pathways.

Macrophage modulation

Assay context

Quantifiable change in 11-HEPE levels after COX inhibitor in M2 macrophages

Supports COX activity readout in immune cells

IL-4-polarized human M2; exact fold change not reported

Evidence Dimension	PPAR-mediated metabolic regulation
Target Compound Data	Not quantified individually; belongs to HEPE class
Comparator Or Baseline	HEPEs as a class: prevent fat accumulation via PPAR mechanisms
Quantified Difference	Class-level effect documented; individual isomer quantification not available
Conditions	Cell culture and rodent models of glucose and lipid metabolism

Why This Matters

Class-level PPAR activation by HEPEs provides mechanistic rationale for employing 11(S)-HEPE as a defined chemical probe in studies of EPA-derived oxylipin signaling and metabolic regulation.

• [1] Shaikh SR, Virk R, Van Dyke TE. HEPEs as EPA-derived metabolites in glucose and lipid metabolism via PPAR-mediated mechanisms. Adv Nutr. 2022. View Source

11(S)-HEPE: Validated Research Applications

NSAID Impact on COX-Mediated Oxylipin Biosynthesis

11(S)-HEPE is employed as an authenticated analytical reference standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for targeted oxylipin lipidomics. Validated enantioselective UHPLC-MS/MS methods using sub-2μm polysaccharide chiral columns enable baseline separation and quantification of 11(S)-HEPE from its R-enantiomer and other HEPE positional isomers in complex biological samples, including plasma, tissue homogenates, and platelet releasates [1]. The defined (S)-stereochemistry and high purity (≥98%) of the commercial standard ensure accurate retention time alignment, calibration curve generation, and relative quantification via internal standard normalization .

Chiral Lipidomics of Plasma and Platelet Oxylipins

Given that 12(S)-HEPE exhibits documented functional activity as a 5-lipoxygenase substrate competitor and precursor to di-HEPE metabolites, 11(S)-HEPE—which lacks documented specific biological activity—serves as an essential structurally matched negative control in comparative oxylipin studies [1]. Researchers investigating position-dependent biological effects of EPA-derived monohydroxy fatty acids employ 11(S)-HEPE to control for non-specific lipid effects and to isolate the specific functional contributions of other HEPE positional isomers in cell signaling and inflammation assays .

Macrophage Polarization and SPM Precursor Profiling

11(S)-HEPE functions as a defined chemical standard for investigating the regioselectivity and enantioselectivity of EPA oxygenation by cyclooxygenase and lipoxygenase enzymes. The compound serves as a reference for method development and validation in studies examining the enzymatic formation of C11-hydroxylated EPA metabolites [1]. While the endogenous production of 11(S)-HEPE in mammalian systems remains unconfirmed, the compound provides a valuable tool for in vitro reconstitution assays and comparative analyses of ω-3 fatty acid oxidation pathways across species and enzyme isoforms .

Enzymatic vs Non-Enzymatic Lipid Peroxidation

As a member of the hydroxyeicosapentaenoic acid (HEPE) class of EPA-derived oxylipins, 11(S)-HEPE is utilized in cell culture and in vitro studies examining peroxisome proliferator-activated receptor (PPAR)-mediated signaling mechanisms in metabolic tissues [1]. The compound contributes to the broader understanding of how monohydroxy EPA metabolites influence lipid accumulation, glucose homeostasis, and inflammatory resolution through nuclear receptor activation pathways [1].

Application

Selection Property

Validation Focus

NSAID COX pathway profiling

COX pathway inhibition sensitivity

Pharmacological inhibition profiling

Chiral lipidomics quantification

Enantioselective chromatography resolution

Chiral method calibration and validation

Macrophage SPM precursor dynamics

Cellular oxylipin response modulation

COX pathway flux quantification

Enzymatic vs autoxidation distinction

Stereochemical origin attribution

Oxidative stress pathway differentiation

• [1] Cebo M, Fu X, Gawaz M, Chatterjee M, Lämmerhofer M. Enantioselective UHPLC-MS/MS method for chiral oxylipins. J Chromatogr A. 2020;1624:461205. View Source